Cas no 60-45-7 (4-ethyl-3-methyl-3-phenylpyrrolidine-2,5-dione)

• Product Name: 4-ethyl-3-methyl-3-phenylpyrrolidine-2,5-dione
• CAS No: 60-45-7
• MF: C₁₃H₁₅NO₂
• MW: 217.263703584671
• MDL: MFCD00866673
• CID: 506673
• PubChem ID: 6068
• Update Time: 2026-04-29

4-ethyl-3-methyl-3-phenylpyrrolidine-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 2,5-Pyrrolidinedione,4-ethyl-3-methyl-3-phenyl-
• 4-ethyl-3-methyl-3-phenylpyrrolidine-2,5-dione
• 2-Ethyl-3-methyl-3-phenylbernsteinsaeureimid
• 2-Ethyl-3-methyl-3-phenylsuccinimid
• 3-Ethyl-2-methyl-2-phenylsuccinimide
• 4-ethyl-3-methyl-3-phenyl-pyrrolidine-2,5-dione
• 4-Ethyl-3-methyl-3-phenylsuccinimid
• Fenimid
• Fenimida [INN-Spanish]
• FENIMIDE
• Fenimide [USAN:INN:BAN]
• Fenimidum [INN-Latin]
• Succinimide,3-ethyl-2-methyl-2-phenyl

• MDL： MFCD00866673

Computed Properties

• Exact Mass: 217.11000
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: 1.9

Experimental Properties

• PSA: 46.17000
• LogP: 1.95570

Additional information on 4-ethyl-3-methyl-3-phenylpyrrolidine-2,5-dione

Comprehensive Overview of 4-Ethyl-3-methyl-3-phenylpyrrolidine-2,5-dione (CAS No. 60-45-7)

4-Ethyl-3-methyl-3-phenylpyrrolidine-2,5-dione (CAS No. 60-45-7) is a specialized organic compound belonging to the class of pyrrolidine-2,5-dione derivatives. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. The presence of both ethyl and phenyl substituents on the pyrrolidine ring enhances its versatility, making it a subject of interest for drug discovery and material science.

In recent years, the demand for heterocyclic compounds like 4-Ethyl-3-methyl-3-phenylpyrrolidine-2,5-dione has surged, driven by their role in developing novel bioactive molecules. Researchers are particularly intrigued by its potential as a pharmacophore, a key structural component in drug design. The compound's CAS No. 60-45-7 is frequently searched in academic databases, reflecting its relevance in medicinal chemistry and organic synthesis.

The synthesis of 4-Ethyl-3-methyl-3-phenylpyrrolidine-2,5-dione involves multi-step reactions, often starting from readily available precursors like succinimide derivatives. Its ethyl-methyl-phenyl substitution pattern contributes to its stability and solubility, which are critical for formulation development. These properties align with current trends in green chemistry, where researchers prioritize compounds with minimal environmental impact.

One of the most searched questions about this compound is: "What are the applications of 4-Ethyl-3-methyl-3-phenylpyrrolidine-2,5-dione in drug development?" Studies suggest its potential as a central nervous system (CNS) modulator, owing to its structural similarity to other neurologically active compounds. Additionally, its phenyl group may enhance binding affinity to specific biological targets, a hot topic in precision medicine.

Another trending query is: "How is CAS No. 60-45-7 characterized analytically?" Advanced techniques like NMR spectroscopy, mass spectrometry, and X-ray crystallography are employed to confirm its purity and structure. These methods are essential for ensuring reproducibility in high-throughput screening and combinatorial chemistry, where 4-Ethyl-3-methyl-3-phenylpyrrolidine-2,5-dione is often a key intermediate.

The compound's thermal stability and crystallinity also make it a candidate for material science applications, such as organic semiconductors or polymeric additives. This aligns with the growing interest in sustainable materials, a topic dominating scientific and industrial discussions. Its phenylpyrrolidine core is particularly valuable for designing light-emitting diodes (OLEDs) and other optoelectronic devices.

In summary, 4-Ethyl-3-methyl-3-phenylpyrrolidine-2,5-dione (CAS No. 60-45-7) is a multifaceted compound with promising applications across pharmaceuticals, agrochemicals, and advanced materials. Its structural complexity and functional diversity continue to inspire innovation, making it a staple in modern chemical research.